Cas no 2227923-28-4 (methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate
• CAS No: 2227923-28-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6452721
• PubChem ID: 165652922
• Update Time: 2025-06-14

methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate
• EN300-1781964
• 2227923-28-4

• Inchi： 1S/C12H14O5/c1-15-12(14)6-8(13)11-7-16-9-4-2-3-5-10(9)17-11/h2-5,8,11,13H,6-7H2,1H3/t8-,11?/m0/s1
• InChI Key： JLLZWHABSHWSGD-YMNIQAILSA-N
• SMILES： O1C2C=CC=CC=2OCC1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65Ų

Additional information on methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate

Exploring Methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate (CAS No. 2227923-28-4): Properties, Applications, and Innovations

The compound methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate (CAS No. 2227923-28-4) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This chiral ester, characterized by a 2,3-dihydro-1,4-benzodioxin moiety and a hydroxypropanoate group, serves as a versatile intermediate in synthetic chemistry. Its stereospecific (3S) configuration is particularly valuable for designing enantioselective reactions, a growing focus in drug development to minimize side effects and enhance efficacy.

Recent advancements in green chemistry and sustainable synthesis have highlighted the importance of compounds like methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate. Researchers are exploring its role in catalytic asymmetric reactions, which align with the global push toward eco-friendly manufacturing. The benzodioxin scaffold, present in this molecule, is also found in natural products and bioactive molecules, making it a hotspot for studies on neuroprotective agents and anti-inflammatory compounds—topics frequently searched in academic and industrial databases.

From a technical perspective, the hydroxypropanoate segment of this compound offers functional flexibility, enabling derivatization into esters, amides, or other pharmacophores. This adaptability addresses the rising demand for multifunctional intermediates in drug discovery pipelines, a trend reflected in patent filings and journal publications. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and stereochemical integrity, ensuring compliance with regulatory standards for pharmaceutical use.

Beyond pharmaceuticals, CAS No. 2227923-28-4 has potential applications in material science, particularly in polymer chemistry. Its benzodioxin core could contribute to the development of novel biodegradable polymers, a response to the escalating demand for sustainable packaging solutions. This aligns with consumer-driven searches for eco-friendly alternatives and circular economy innovations, further enhancing the compound's relevance.

In summary, methyl (3S)-3-(2,3-dihydro-1,4-benzodioxin-2-yl)-3-hydroxypropanoate exemplifies the intersection of chiral synthesis, green chemistry, and multidisciplinary research. Its structural complexity and functional diversity position it as a promising candidate for future breakthroughs in both life sciences and industrial applications, resonating with contemporary scientific and environmental priorities.